1-((7-(3-Methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-3-(4-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-[[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]-3-[4-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C18H14F3N7O2/c1-10-23-16(30-27-10)11-6-7-28-14(8-11)25-26-15(28)9-22-17(29)24-13-4-2-12(3-5-13)18(19,20)21/h2-8H,9H2,1H3,(H2,22,24,29)
• InChI Key: QAPAMIZOEWNDTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC3=NN=C(N3C=C2)CNC(=O)NC4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C18H14F3N7O2
• Molecular Weight: 417.3 g/mol

Description

1-((7-(3-Methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)-3-(4-(trifluoromethyl)phenyl)urea is a useful research compound. Its molecular formula is C18H14F3N7O2 and its molecular weight is 417.352. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has focused on synthesizing and characterizing compounds within the [1,2,4]triazolo[4,3-a]pyridine and 1,2,4-oxadiazole families. For instance, a study by Abdelhamid, Fahmi, and Alsheflo (2012) detailed the synthesis of various derivatives containing the benzofuran moiety, including pyrazolo[5,1-c][1,2,4]triazines and isoxazolo[3,4-d]pyridine derivatives through reactions involving sodium salts of hydroxy-l-benzofuran-2-ylpropenone with diazotized heterocyclic amines and active methylene compounds (A. Abdelhamid, A. Fahmi, & Amna Ali Mohamed Alsheflo, 2012).

Biological Activities

Some research has been directed towards evaluating the biological activities of similar compounds. For example, Suresh, Lavanya, and Rao (2016) synthesized a series of thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives and assessed their antibacterial and antifungal activities, finding significant biological activity against tested microorganisms (M. Suresh, P. Lavanya, & C. Rao, 2016).

Advanced Synthesis Techniques

Further research includes exploring novel synthetic methodologies. Zheng et al. (2014) developed a metal-free synthesis of 1,2,4-triazolo[1,5-a]pyridines via oxidative N-N bond formation, demonstrating a convenient route for constructing this skeleton with high yields and short reaction times (Zisheng Zheng et al., 2014).

Molecular Structure Analysis

Gumus et al. (2018) focused on the molecular structure, both experimental and theoretical, of a compound within the triazolo[1,5-c][1,3,5]benzoxadiazocine family, highlighting the importance of structural analysis in understanding compound properties (M. K. Gumus et al., 2018).